Cas no 62351-48-8 (1,1'-Biphenyl, 3,5-difluoro-)

1,1'-Biphenyl, 3,5-difluoro- is a fluorinated biphenyl derivative characterized by its two fluorine substituents at the 3 and 5 positions of one phenyl ring. This structural modification enhances its electronic properties, making it valuable in organic synthesis and materials science. The fluorine atoms contribute to increased chemical stability and reactivity in cross-coupling reactions, while the biphenyl core provides a rigid framework suitable for applications in liquid crystals, pharmaceuticals, and advanced polymers. Its high purity and well-defined structure ensure consistent performance in research and industrial processes. The compound is particularly useful as an intermediate in the development of functional materials requiring tailored electronic and steric properties.
1,1'-Biphenyl, 3,5-difluoro- structure
1,1'-Biphenyl, 3,5-difluoro- structure
Product Name:1,1'-Biphenyl, 3,5-difluoro-
CAS No:62351-48-8
MF:C12H8F2
MW:190.188730239868
CID:448300
PubChem ID:13022391
Update Time:2025-06-07

1,1'-Biphenyl, 3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,5-difluoro-
    • 1,3-difluoro-5-phenylbenzene
    • 3,?5-?Difluorobiphenyl
    • 3,5-Difluorobiphenyl
    • 62351-48-8
    • 3,5-difluorbiphenyl
    • DTXSID20515444
    • MPTWJHQTHSKJER-UHFFFAOYSA-N
    • FT-0723911
    • E97835
    • 3,5-Difluoro-biphenyl
    • 3,5-Difluoro-1,1'-biphenyl
    • CHEMBL125890
    • SCHEMBL411336
    • Inchi: 1S/C12H8F2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-8H
    • InChI Key: MPTWJHQTHSKJER-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 190.05944
  • Monoisotopic Mass: 190.05940658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,1'-Biphenyl, 3,5-difluoro- Pricemore >>

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